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For Researchers, Scientists, and Drug Development Professionals

Introduction
19'-Hexanoyloxyfucoxanthin is a significant carotenoid found predominantly in various

marine organisms, including the sea mussel Mytilus galloprovincialis and the prymnesiophyte

Emiliania huxleyi.[1] As a derivative of fucoxanthin, it shares a similar core structure,

suggesting comparable biological activities. However, the addition of a hexanoyloxy group at

the 19'-position imparts distinct physicochemical properties that influence its extraction,

purification, and potentially its bioactivity. This technical guide provides a comprehensive

overview of the discovery, isolation protocols, and detailed characterization of 19'-
Hexanoyloxyfucoxanthin, aimed at facilitating further research and development in the fields

of natural product chemistry and pharmacology.

Physicochemical Properties
19'-Hexanoyloxyfucoxanthin is an orange-colored pigment with the molecular formula

C48H68O8 and a molecular weight of 773.06 g/mol .[2] Its structure, characterized by a long

polyene chain with various oxygen-containing functional groups, dictates its solubility and

chromatographic behavior.
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The following table summarizes key quantitative data for 19'-Hexanoyloxyfucoxanthin,

essential for its identification and quantification.

Property Value Solvent Reference

Molecular Formula C48H68O8 - [2]

Molecular Weight 773.06 g/mol - [2]

Molar Extinction

Coefficient (ε)

109 x 10^3 L mol^-1

cm^-1
Acetone [2]

UV-Vis Absorption

Maxima (λmax)

420, 444.3, 470.3 nm Acetone [2]

445, 471 nm n-Hexane [2]

423, 445, 474 nm Ethanol [2]

444, 470 nm Diethyl ether [2]

Experimental Protocols
Extraction of 19'-Hexanoyloxyfucoxanthin from
Emiliania huxleyi
The following protocol outlines a general procedure for the extraction of carotenoids, including

19'-Hexanoyloxyfucoxanthin, from the microalga Emiliania huxleyi. Optimization may be

required based on the specific strain and growth conditions.

Materials:

Lyophilized Emiliania huxleyi biomass

Acetone (90% and 100%)

Diatomaceous earth (optional)

Centrifuge and centrifuge tubes
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Rotary evaporator

Nitrogen gas

Procedure:

Biomass Preparation: Harvest Emiliania huxleyi cells by centrifugation and lyophilize to

obtain a dry powder.

Solvent Extraction:

Mix the lyophilized biomass with 90% acetone at a solvent-to-biomass ratio of 10:1 (v/w).

The addition of a small amount of water to the acetone can enhance the extraction of polar

carotenoids.

For exhaustive extraction, sonicate the mixture for 15-20 minutes in an ultrasonic bath, or

stir vigorously for 1-2 hours at room temperature in the dark. The use of diatomaceous

earth can aid in grinding the cells and improving extraction efficiency.

Centrifuge the mixture at 4000 rpm for 10 minutes to pellet the cell debris.

Carefully decant the supernatant containing the pigments.

Repeat the extraction process with fresh 90% acetone until the cell debris becomes

colorless.

A final extraction with 100% acetone can be performed to ensure the recovery of less

polar pigments.

Solvent Removal: Combine all the acetone extracts and evaporate the solvent under

reduced pressure using a rotary evaporator at a temperature not exceeding 40°C.

Storage: Dry the resulting pigment extract under a stream of nitrogen gas and store it at

-20°C or lower in the dark to prevent degradation.

Purification by Centrifugal Partition Chromatography
(CPC)
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Centrifugal Partition Chromatography is a liquid-liquid chromatographic technique that avoids

the use of a solid stationary phase, thereby minimizing sample degradation. The following is a

suggested protocol for the purification of 19'-Hexanoyloxyfucoxanthin, adapted from methods

used for fucoxanthin.

Instrumentation:

Centrifugal Partition Chromatograph

Solvent System:

A biphasic solvent system of cyclohexane:ethanol:water at a ratio of 2:2:1 (v/v/v) has been

shown to be effective for the separation of fucoxanthin and could be a suitable starting point

for 19'-Hexanoyloxyfucoxanthin. The more non-polar nature of 19'-
Hexanoyloxyfucoxanthin may require adjustments to the solvent ratios to achieve optimal

separation.

Procedure:

Solvent System Preparation: Prepare the biphasic solvent system by thoroughly mixing

cyclohexane, ethanol, and water in the desired ratio in a separatory funnel. Allow the phases

to separate. The upper phase will typically be the stationary phase and the lower phase the

mobile phase, but this should be verified based on the specific system.

CPC Column Preparation: Fill the CPC column with the stationary phase.

Sample Injection: Dissolve the crude pigment extract in a small volume of the mobile phase

and inject it into the CPC system.

Elution: Pump the mobile phase through the column at a constant flow rate. The separation

is achieved based on the differential partitioning of the pigments between the two liquid

phases.

Fraction Collection: Collect fractions of the eluate and monitor the separation using a UV-Vis

detector at the absorption maximum of 19'-Hexanoyloxyfucoxanthin (around 445 nm).
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Purity Analysis: Analyze the collected fractions for purity using High-Performance Liquid

Chromatography (HPLC).

Solvent Removal: Pool the pure fractions containing 19'-Hexanoyloxyfucoxanthin and

remove the solvent under reduced pressure.

Spectroscopic Characterization
Detailed spectroscopic analysis is essential for the unambiguous identification of 19'-
Hexanoyloxyfucoxanthin.

Nuclear Magnetic Resonance (NMR) Spectroscopy
While a complete, assigned NMR dataset for 19'-Hexanoyloxyfucoxanthin is not readily

available in the public domain, the following table provides an example of the expected

chemical shifts for key protons and carbons based on the structure and data from related

carotenoids. Researchers should perform 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) NMR

experiments for complete structural elucidation.

Expected ¹H and ¹³C NMR Chemical Shifts (in CDCl₃):
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Position Expected ¹³C Shift (ppm) Expected ¹H Shift (ppm)

Polyene Chain

C-7 ~125-145 ~6.0-7.0

C-8 ~180-200 (C=O) -

C-9 ~125-145 ~6.0-7.0

... ... ...

C-19' ~60-70 (CH₂-O) ~4.0-4.5

Hexanoyloxy Moiety

C-1'' (C=O) ~170-175 -

C-2'' (CH₂) ~30-35 ~2.2-2.5

C-6'' (CH₃) ~14 ~0.9

End Groups

C-1, C-1' (gem-dimethyl) ~25-35 ~1.0-1.3

C-3, C-3' (CH-OH/OAc) ~65-75 ~3.8-5.0

Mass Spectrometry (MS)
Fast Atom Bombardment (FAB) and Electrospray Ionization (ESI) are suitable mass

spectrometry techniques for the analysis of 19'-Hexanoyloxyfucoxanthin.

Expected Fragmentation Pattern (FAB-MS/ESI-MS):

Molecular Ion: [M+H]⁺ or [M]⁺ at m/z 773.

Key Fragments:

Loss of the hexanoyloxy group (-C₆H₁₁O₂): A neutral loss of 115 Da.

Loss of the hexanoic acid (-C₆H₁₂O₂): A neutral loss of 116 Da.
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Loss of acetic acid (-C₂H₄O₂): A neutral loss of 60 Da from the 3'-acetate group.

Water loss (-H₂O): Neutral loss of 18 Da from hydroxyl groups.

Cleavage of the polyene chain can also occur, leading to a series of smaller fragment ions.

Biological Activity and Signaling Pathways
The biological activities of 19'-Hexanoyloxyfucoxanthin are not as extensively studied as

those of fucoxanthin. However, due to their structural similarity, it is hypothesized that 19'-
Hexanoyloxyfucoxanthin may exhibit similar anticancer, anti-inflammatory, and antioxidant

properties. The majority of current research focuses on fucoxanthin's ability to modulate key

cellular signaling pathways. Further investigation is required to determine the specific effects of

19'-Hexanoyloxyfucoxanthin on these pathways.
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Caption: Workflow for the isolation and analysis of 19'-Hexanoyloxyfucoxanthin.
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Hypothetical Signaling Pathway Modulation
The following diagram illustrates a hypothetical signaling pathway that could be modulated by

19'-Hexanoyloxyfucoxanthin, based on the known effects of the related compound,

fucoxanthin. Direct experimental evidence for 19'-Hexanoyloxyfucoxanthin is required for

confirmation.
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Caption: Hypothetical modulation of the PI3K/Akt/mTOR pathway by 19'-
Hexanoyloxyfucoxanthin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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